Cas no 933006-05-4 (Ethyl 4-[(2-ethoxy-3,4-dioxocyclobut-1-EN-1-YL)amino]piperidine-1-carboxylate)

• Product Name: Ethyl 4-[(2-ethoxy-3,4-dioxocyclobut-1-EN-1-YL)amino]piperidine-1-carboxylate
• CAS No: 933006-05-4
• MF: C₁₄H₂₀N₂O₅
• MW: 296.3190
• MDL: MFCD14281125
• CID: 5061526
• Update Time: 2025-10-25

Ethyl 4-[(2-ethoxy-3,4-dioxocyclobut-1-EN-1-YL)amino]piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ETHYL 4-[(2-ETHOXY-3,4-DIOXOCYCLOBUT-1-EN-1-YL)AMINO]PIPERIDINE-1-CARBOXYLATE
• MLS000120308
• Ethyl 4-((2-ethoxy-3,4-dioxocyclobut-1-en-1-yl)amino)piperidine-1-carboxylate
• HMS2254B22
• SMR000097224
• SY088441
• Ethyl 4-[(2-ethoxy-3,4-dioxocyclobut-1-EN-1-YL)amino]piperidine-1-carboxylate

• MDL： MFCD14281125
• Inchi： 1S/C14H20N2O5/c1-3-20-13-10(11(17)12(13)18)15-9-5-7-16(8-6-9)14(19)21-4-2/h9,15H,3-8H2,1-2H3
• InChI Key： ITTVVQBUAMYJQJ-UHFFFAOYSA-N
• SMILES： O(C([H])([H])C([H])([H])[H])C(N1C([H])([H])C([H])([H])C([H])(C([H])([H])C1([H])[H])N([H])C1C(C(C=1OC([H])([H])C([H])([H])[H])=O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 478
• XLogP3: 1.1
• Topological Polar Surface Area: 84.9

Additional information on Ethyl 4-[(2-ethoxy-3,4-dioxocyclobut-1-EN-1-YL)amino]piperidine-1-carboxylate

Research Brief on Ethyl 4-[(2-ethoxy-3,4-dioxocyclobut-1-EN-1-YL)amino]piperidine-1-carboxylate (CAS: 933006-05-4)

Ethyl 4-[(2-ethoxy-3,4-dioxocyclobut-1-EN-1-YL)amino]piperidine-1-carboxylate (CAS: 933006-05-4) is a cyclobutene derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential pharmacological applications. Recent studies have explored its role as a versatile intermediate in the synthesis of bioactive compounds, particularly in the development of kinase inhibitors and other small-molecule therapeutics. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

The compound's structure features a cyclobutene ring with two carbonyl groups and an ethoxy substituent, which confers reactivity that can be harnessed for further chemical modifications. Recent synthetic approaches have focused on optimizing the yield and purity of Ethyl 4-[(2-ethoxy-3,4-dioxocyclobut-1-EN-1-YL)amino]piperidine-1-carboxylate, with studies reporting improved methods using palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis. These advancements have facilitated its use in high-throughput screening and combinatorial chemistry.

In terms of biological activity, preliminary studies suggest that this compound exhibits inhibitory effects on specific protein kinases, which are implicated in various diseases, including cancer and inflammatory disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Ethyl 4-[(2-ethoxy-3,4-dioxocyclobut-1-EN-1-YL)amino]piperidine-1-carboxylate showed promising activity against MAPK (mitogen-activated protein kinase) pathways, with IC50 values in the low micromolar range. These findings underscore its potential as a scaffold for developing targeted therapies.

Further investigations into the compound's mechanism of action have revealed its ability to modulate cellular signaling pathways by interacting with ATP-binding sites of kinases. Molecular docking studies have provided insights into the binding interactions, highlighting the importance of the cyclobutene ring and the ethoxy group in maintaining affinity and selectivity. Such structural-activity relationship (SAR) studies are critical for optimizing the compound's efficacy and reducing off-target effects.

Beyond its kinase inhibitory properties, Ethyl 4-[(2-ethoxy-3,4-dioxocyclobut-1-EN-1-YL)amino]piperidine-1-carboxylate has also been explored for its potential in drug delivery systems. Its stability under physiological conditions and ability to form conjugates with other bioactive molecules make it a candidate for prodrug development. Recent work has focused on coupling it with nanoparticles to enhance bioavailability and target specificity, as reported in a 2024 study in Advanced Drug Delivery Reviews.

In conclusion, Ethyl 4-[(2-ethoxy-3,4-dioxocyclobut-1-EN-1-YL)amino]piperidine-1-carboxylate represents a promising chemical entity with diverse applications in medicinal chemistry and drug discovery. Ongoing research is expected to further elucidate its therapeutic potential and expand its utility in designing next-generation small-molecule drugs. Future directions may include in vivo studies to validate its pharmacokinetic and safety profiles, as well as exploration of its applications in other disease areas.